Cas no 105995-73-1 (2-Bromo-5-ethynylthiophene)
2-Bromo-5-ethynylthiophene structure
Product Name:2-Bromo-5-ethynylthiophene
CAS No:105995-73-1
MF:C6H3BrS
MW:187.057019472122
MDL:MFCD08703509
CID:126952
PubChem ID:12187525
Update Time:2025-04-18
2-Bromo-5-ethynylthiophene Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,2-bromo-5-ethynyl-
- 2-Bromo-5-ethynylthiophene
- (5-Bromothien-2-yl)acetylene
- 5-BROMO-2-ETHYNYL-THIOPHENE
- 5-Brom-thienyl-2-acetylen
- Thiophene,2-bromo-5-ethynyl
- C6H3BrS
- Thiophene, 2-bromo-5-(ethynyl)-
- 5481AJ
- TRA0051902
- FCH2593055
- SY027998
- CS-11680
- FT-0705039
- AKOS006240466
- EN300-1914636
- DTXSID10479687
- A895912
- 105995-73-1
- SCHEMBL13733900
- AC1552
- CS-0130308
- MFCD08703509
- DA-28942
-
- MDL： MFCD08703509
- Inchi： 1S/C6H3BrS/c1-2-5-3-4-6(7)8-5/h1,3-4H
- InChI Key： UYVDCGFLVLPESJ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C#C)S1
Computed Properties
- Exact Mass: 185.91400
- Monoisotopic Mass: 185.91388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 2.9
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 28.24000
- LogP: 2.49190
- Vapor Pressure: No data available
2-Bromo-5-ethynylthiophene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-5-ethynylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-5-ethynylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TL075-1g |
2-Bromo-5-ethynylthiophene |
105995-73-1 | 98+% | 1g |
1960.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TL075-250mg |
2-Bromo-5-ethynylthiophene |
105995-73-1 | 95+% | 250mg |
742CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TL075-50mg |
2-Bromo-5-ethynylthiophene |
105995-73-1 | 98+% | 50mg |
195.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TL075-200mg |
2-Bromo-5-ethynylthiophene |
105995-73-1 | 98+% | 200mg |
459.0CNY | 2021-07-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY027998-0.25g |
2-Bromo-5-ethynylthiophene |
105995-73-1 | >95% | 0.25g |
¥550.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY027998-1g |
2-Bromo-5-ethynylthiophene |
105995-73-1 | >95% | 1g |
¥1290.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY027998-5g |
2-Bromo-5-ethynylthiophene |
105995-73-1 | >95% | 5g |
¥5500.00 | 2024-07-09 | |
| abcr | AB526624- |
2-Bromo-5-ethynylthiophene; . |
105995-73-1 | €130.70 | 2023-02-02 | |||
| abcr | AB526624-250 mg |
2-Bromo-5-ethynylthiophene; . |
105995-73-1 | 250MG |
€131.10 | 2023-04-17 | ||
| Apollo Scientific | OR51798-1g |
2-Bromo-5-ethynylthiophene |
105995-73-1 | 98% | 1g |
£165.00 | 2023-09-02 |
2-Bromo-5-ethynylthiophene Related Literature
-
Chunfa Liu,Xiaojun Yin,Jianwen Liu,Chunmei Gao,Lei Wang Polym. Chem. 2020 11 3627
-
Zhi-Wei Xu,Lei Han,Cheng Ji,Rui Zhang,Xu-Jie Shen,Hong Yan Dalton Trans. 2011 40 6992
-
Nicolas P. E. Barry,Peter J. Sadler Chem. Soc. Rev. 2012 41 3264
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